Cas no 2138038-14-7 (4-Bromo-1-ethyl-2-(methoxymethyl)cyclohexane)

• Product Name: 4-Bromo-1-ethyl-2-(methoxymethyl)cyclohexane
• CAS No: 2138038-14-7
• MF: C₁₀H₁₉BrO
• MW: 235.161262750626
• CID: 6271928
• PubChem ID: 165491421
• Update Time: 2025-07-19

4-Bromo-1-ethyl-2-(methoxymethyl)cyclohexane Chemical and Physical Properties

Names and Identifiers

• EN300-1157525
• 2138038-14-7
• 4-bromo-1-ethyl-2-(methoxymethyl)cyclohexane
• 4-Bromo-1-ethyl-2-(methoxymethyl)cyclohexane

• Inchi： 1S/C10H19BrO/c1-3-8-4-5-10(11)6-9(8)7-12-2/h8-10H,3-7H2,1-2H3
• InChI Key： XOXWHFYUNCCCMT-UHFFFAOYSA-N
• SMILES： BrC1CCC(CC)C(COC)C1

Computed Properties

• Exact Mass: 234.06193g/mol
• Monoisotopic Mass: 234.06193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 9.2Ų

Additional information on 4-Bromo-1-ethyl-2-(methoxymethyl)cyclohexane

4-Bromo-1-ethyl-2-(methoxymethyl)cyclohexane: An Overview of a Promising Compound in Chemical and Pharmaceutical Research

4-Bromo-1-ethyl-2-(methoxymethyl)cyclohexane (CAS No. 2138038-14-7) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in chemical and pharmaceutical research. This compound, characterized by its bromine, ethyl, and methoxymethyl substituents on a cyclohexane ring, offers a rich platform for exploring new chemical reactions and developing novel pharmaceutical agents.

The chemical structure of 4-Bromo-1-ethyl-2-(methoxymethyl)cyclohexane is particularly noteworthy. The presence of the bromine atom at the 4-position provides a reactive site for various substitution and elimination reactions, making it an excellent starting material for synthetic pathways. The ethyl group at the 1-position and the methoxymethyl group at the 2-position add complexity and functionality to the molecule, enhancing its potential for diverse applications.

In the realm of organic synthesis, 4-Bromo-1-ethyl-2-(methoxymethyl)cyclohexane has been utilized as a key intermediate in the synthesis of complex organic molecules. Recent studies have demonstrated its utility in the preparation of bioactive compounds, such as those with anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Organic Chemistry highlighted the use of this compound in the synthesis of a series of cyclohexyl derivatives with potent anti-inflammatory activity. The researchers found that these derivatives exhibited significant inhibition of cyclooxygenase (COX) enzymes, which are key targets in the treatment of inflammatory diseases.

Beyond its role in organic synthesis, 4-Bromo-1-ethyl-2-(methoxymethyl)cyclohexane has also shown promise in pharmaceutical research. Its bromine substituent can be readily replaced with other functional groups through various chemical transformations, allowing for the creation of a wide range of derivatives with tailored biological activities. This flexibility makes it an attractive candidate for drug discovery programs aimed at developing new therapeutic agents.

In the context of drug development, one area where 4-Bromo-1-ethyl-2-(methoxymethyl)cyclohexane has shown particular potential is in the treatment of neurological disorders. A recent study published in the Journal of Medicinal Chemistry explored the use of this compound as a scaffold for designing small molecules that target specific receptors involved in neurodegenerative diseases. The researchers synthesized several derivatives and evaluated their binding affinities to these receptors. One derivative was found to exhibit high selectivity and potency, suggesting its potential as a lead compound for further optimization.

The physical properties of 4-Bromo-1-ethyl-2-(methoxymethyl)cyclohexane are also important considerations for its use in various applications. It is typically available as a colorless liquid with a boiling point around 150°C at reduced pressure. Its solubility in common organic solvents such as dichloromethane and ethanol makes it easy to handle and process in laboratory settings. Additionally, its stability under standard laboratory conditions ensures that it can be stored and used over extended periods without significant degradation.

In terms of safety, while specific safety data sheets (SDS) should always be consulted for detailed information, general precautions include handling the compound with appropriate personal protective equipment (PPE) such as gloves and goggles to prevent skin contact and inhalation. It is also advisable to work with this compound in well-ventilated areas to minimize exposure risks.

The environmental impact of 4-Bromo-1-ethyl-2-(methoxymethyl)cyclohexane is another important consideration. As with any chemical compound, proper disposal methods should be followed to prevent environmental contamination. Disposal should be conducted in accordance with local regulations and guidelines to ensure environmental safety.

In conclusion, 4-Bromo-1-ethyl-2-(methoxymethyl)cyclohexane (CAS No. 2138038-14-7) is a multifaceted compound with significant potential in both chemical synthesis and pharmaceutical research. Its unique chemical structure provides a robust foundation for developing new materials and therapeutic agents, making it an exciting area of ongoing investigation. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying the importance of this compound in the scientific community.